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Compound of Interest

Compound Name: Eicosane, 3-cyclohexyl-
CAS No.: 4443-57-6
Cat. No.: B14163942
Get Quote
. J

Executive Summary & Core Directive

3-Cyclohexyleicosane (CAS: 4443-57-6) is a high-molecular-weight hydrocarbon utilized
primarily as a lubricant standard, phase change material, or reference alkane.[1][2] Unlike
volatile solvents (e.g., hexane), this compound possesses a melting point near room
temperature (~22.7°C), creating unique handling challenges.

The Golden Rule of Disposal:

NEVER dispose of 3-cyclohexyleicosane down the drain.[1] Its hydrophobicity and phase-
change behavior (solidifying at <22°C) guarantee plumbing blockages and environmental

persistence.[1]
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Disposal Pathway: High-BTU Incineration (Fuel Blending).[1]

Chemical Identity & Physical Properties

Understanding the physical state is critical for disposal.[1] At standard laboratory temperatures
(20-25°C), this substance exists on the threshold between a viscous liquid and a waxy solid.

Property Data Operational Implication

Use for waste manifesting.[1]

CAS Number 4443-57-6 2]
High carbon content = High
Formula Ca26Hs2
Energy Value.[1][2]
_ Low volatility; negligible
Molecular Weight 364.7 g/mol

inhalation risk at RT.[1][2]

CRITICAL: May solidify in
Melting Point ~22.7°C (295.9 K) waste containers or pipettes if
lab is cool.[1][2]

Immiscible; forms separate

Solubility Insoluble in water ,
layer in aqueous waste.[1][2]
Classified as Combustible, not
Flash Point >110°C (Estimated) Flammable (unless mixed with

solvents).[2]

Pre-Disposal Handling & Segregation[2][3]
A. Container Selection

Due to the melting point, glass or high-density polyethylene (HDPE) containers are required.[1]

e Recommended: Wide-mouth jars (HDPE).[1] Narrow-neck bottles are discouraged as the
substance may solidify, making retrieval or pouring impossible without heating.[1]

B. Chemical Segregation (The "Like-with-Like" Rule)

To ensure cost-effective disposal via fuel blending, segregate 3-cyclohexyleicosane as follows:
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» Non-Halogenated Organic Stream (Preferred):
o Mix with: Hexane, Acetone, Toluene, Ethyl Acetate.

o Why? This stream is incinerated for energy recovery.[1] 3-cyclohexyleicosane has a high
heat of combustion, making it a desirable component for fuel blending.[1]

e DO NOT Mix With:
o Halogenated Solvents (DCM, Chloroform): Increases disposal cost significantly.
o Acids/Bases: Potential for unwanted biphasic reactions or heat generation.[1][3]
o Aqueous Waste: Will not mix; creates an oily top layer that complicates treatment.[1]

Disposal Workflow: The Decision Matrix

The following logic gate ensures compliance with RCRA (USA) and local environmental

standards.
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Start: 3-Cyclohexyleicosane Waste

Determine Physical State

(at 20°C)
iquid Solid/Wipes mpty Bottle
— : : Solid / Waxy Residue .
[ Liquid / Dissolved in Solvent ] (or Contaminated Debris) [ Empty Container

Is it mixed with Stream C: Hazardous Triple Rinse with
Halogens (Cl, Br, F)? Solid Waste Non-Polar Solvent

Stream B: Halogenated Stream A: Non-Halogenated Deface Label &
Organic Waste Organic Waste Recycle/Trash

Click to download full resolution via product page

Figure 1: Decision matrix for the segregation and disposal of 3-cyclohexyleicosane waste
streams.

Detailed Protocols
Protocol A: Liquid Waste Disposal (Solutions)

Context: You have 3-cyclohexyleicosane dissolved in a solvent or as a pure liquid.

e Labeling: Attach a hazardous waste tag.
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o Chemical Name: Write "3-Cyclohexyleicosane” clearly.[1]
o Constituents: If mixed, list all solvents (e.g., "90% Hexane, 10% 3-Cyclohexyleicosane").

o Hazard Checkbox: Mark "Flammable" (if mixed with solvents) or "Toxic/Irritant".[1]

o Transfer: Pour into the Non-Halogenated Organic waste carboy.

o Tip: If the pure substance has solidified in the flask, gently warm the flask with a heat gun
or warm water bath (<40°C) to liquefy it before pouring. Do not scrape; melting is safer.[1]

o Closure: Cap the carboy immediately to prevent volatile solvent emissions.[1]

Protocol B: Solid Waste (Spills & Consumables)

Context: Pipette tips, paper towels from wiping spills, or solid waxy residue.

o Containment: Place all contaminated solids into a heavy-duty clear plastic bag
(polyethylene).

o Secondary Containment: Place the bag inside the laboratory's Solid Hazardous Waste
drum/box.

o Labeling: Ensure the exterior container is labeled "Debris contaminated with Hydrocarbons."

[1]

Protocol C: Spill Management (Waxy/Viscous)

Because this compound is hydrophobic and viscous:
* |solate: Stop the spill source.

e Absorb: Do not use water.[1] Use a hydrophobic absorbent (e.g., vermiculite, clay cat litter, or
polypropylene pads).

o Note: If the spill has solidified (waxy), use a plastic scraper to lift the bulk material first,
then use a solvent-dampened paper towel (hexane or ethanol) to clean the residue.

o Clean: Wipe the surface with a detergent solution to remove the oily film.
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e Dispose: Treat all cleanup materials as Solid Hazardous Waste (Protocol B).
Regulatory Compliance (US/EU)
e United States (RCRA):

o While not explicitly P- or U-listed, it is regulated as a characteristic waste if ignitable
(D001) when mixed with solvents.[1]

o If pure, it falls under "Oil/Organic Waste" regulations.
e European Union (REACH):

o Dispose of in accordance with EWC (European Waste Catalogue) code 16 05 08
(discarded organic chemicals consisting of or containing hazardous substances).

o Prevent entry into drains (H413: May cause long-lasting harmful effects to aquatic life).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Safe Handling and Disposal of 3-
Cyclohexyleicosane[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Eicosane_-3-cyclohexyl
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://sharedlab.bme.wisc.edu/info/links/ChemicalWasteDisposal.pdf
https://www.benchchem.com/product/b14163942/docs#technical-guide-safe-handling-and-disposal-of-3-cyclohexyleicosane-1-2
https://www.benchchem.com/product/b14163942/docs#technical-guide-safe-handling-and-disposal-of-3-cyclohexyleicosane-1-2
https://www.benchchem.com/product/b14163942/docs#technical-guide-safe-handling-and-disposal-of-3-cyclohexyleicosane-1-2
https://www.benchchem.com/product/b14163942/docs#technical-guide-safe-handling-and-disposal-of-3-cyclohexyleicosane-1-2
https://www.benchchem.com/product/b14163942?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14163942?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14163942?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

